molecular formula CrH4O6Zn2 B097239 Zinc chromate hydroxide CAS No. 15930-94-6

Zinc chromate hydroxide

Cat. No.: B097239
CAS No.: 15930-94-6
M. Wt: 282.8 g/mol
InChI Key: NEVCFEXVIDHOKC-UHFFFAOYSA-N
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Description

Zinc chromate hydroxide is a chemical compound of zinc and hexavalent chromium. Zinc is a metallic element with the atomic number 30. It is found in nature most often as the mineral sphalerite. Though excess zinc in harmful, in smaller amounts it is an essential element for life, as it is a cofactor for over 300 enzymes and is found in just as many transcription factors. Hexavalent chromium refers to chemical compounds that contain the element chromium in the +6 oxidation state. Chromium(VI) is more toxic than other oxidation states of the chromium atom because of its greater ability to enter cells and higher redox potential. (L16L48, L49)

Properties

CAS No.

15930-94-6

Molecular Formula

CrH4O6Zn2

Molecular Weight

282.8 g/mol

IUPAC Name

zinc;dioxido(dioxo)chromium;zinc;dihydrate

InChI

InChI=1S/Cr.2H2O.4O.2Zn/h;2*1H2;;;;;;/q;;;;;2*-1;;+2

InChI Key

NEVCFEXVIDHOKC-UHFFFAOYSA-N

Canonical SMILES

O.O.[O-][Cr](=O)(=O)[O-].[Zn].[Zn+2]

Other CAS No.

15930-94-6

physical_description

Solid;  Hydrate: Yellow solid;  Practically insoluble in water (0.04 g/L);  [HSBD]

solubility

In water, approximately 0.04 g/L

Origin of Product

United States

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